Cas no 6641-04-9 (Phenol,2-chloro-4,6-dimethyl-)

Phenol,2-chloro-4,6-dimethyl- structure
Phenol,2-chloro-4,6-dimethyl- structure
Product Name:Phenol,2-chloro-4,6-dimethyl-
CAS No:6641-04-9
MF:C8H9ClO
MW:156.609461545944
CID:521622
PubChem ID:241198
Update Time:2025-04-19

Phenol,2-chloro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-chloro-4,6-dimethyl-
    • 2-CHLORO-4,6-DIMETHYLPHENOL
    • 2-Chlor-4,6-dimethyl-phenol
    • 2-chloro-4,6-dimethyl-phenol
    • 5-Chlor-4-hydroxy-m-xylol
    • 5-Chlor-4-oxy-1.3-dimethyl-benzol
    • 6-Chlor-asymm.-m-xylenol
    • 6-chloro-2,4-dimethylphenol
    • AC1L66U2
    • AC1Q3LXO
    • AR-1E0213
    • CTK5C4651
    • NSC48420
    • SureCN4396495
    • SCHEMBL4396495
    • 6641-04-9
    • DTXSID70286955
    • MFCD22414676
    • CS-0191181
    • Phenol, 2-chloro-4,6-dimethyl-
    • Phenol, 2-chloro-4,6-dimethyl-
    • NSC-48420
    • AKOS005158800
    • E92218
    • MDL: MFCD22414676
    • Inchi: 1S/C8H9ClO/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,1-2H3
    • InChI Key: UYQJDLQDEOPDJX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=C(C)C=1O

Computed Properties

  • Exact Mass: 156.03427
  • Monoisotopic Mass: 156.034193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.183
  • Boiling Point: 224.3°C at 760 mmHg
  • Flash Point: 89.4°C
  • Refractive Index: 1.558
  • PSA: 20.23

Phenol,2-chloro-4,6-dimethyl- Pricemore >>

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abcr
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